Cas no 204847-10-9 (3-methyl-2-(2-thienyl)-4-Quinolinecarboxylic acid)

• Product Name: 3-methyl-2-(2-thienyl)-4-Quinolinecarboxylic acid
• CAS No: 204847-10-9
• MF: C₁₅H₁₁NO₂S
• MW: 269.318342447281
• CID: 2113707
• PubChem ID: 853185
• Update Time: 2025-09-19

3-methyl-2-(2-thienyl)-4-Quinolinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(2-thienyl)-4-Quinolinecarboxylic acid
• AB01334990-02
• NCGC00343109-01
• Oprea1_353447
• STK424006
• AKOS000349130
• DA-23390
• CBMicro_019591
• CCG-14279
• 3-methyl-2-(thiophen-2-yl)quinoline-4-carboxylic acid
• SCHEMBL4874592
• 3-methyl-2-thiophen-2-ylquinoline-4-carboxylic acid
• 204847-10-9
• BIM-0019735.P001

• Inchi： 1S/C15H11NO2S/c1-9-13(15(17)18)10-5-2-3-6-11(10)16-14(9)12-7-4-8-19-12/h2-8H,1H3,(H,17,18)
• InChI Key： QYCXQPXWFXQECL-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(C)=C(C(=O)O)C2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 269.05104977Da
• Monoisotopic Mass: 269.05104977Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 442.6±45.0 °C at 760 mmHg
• Flash Point: 221.5±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-methyl-2-(2-thienyl)-4-Quinolinecarboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)